Cas no 51517-88-5 (4-(1H-Tetrazol-5-YL)phenol)

4-(1H-Tetrazol-5-YL)phenol structure
4-(1H-Tetrazol-5-YL)phenol structure
Product Name:4-(1H-Tetrazol-5-YL)phenol
CAS No:51517-88-5
MF:C7H6N4O
MW:162.148740291595
MDL:MFCD05662709
CID:89651
PubChem ID:863634
Update Time:2025-04-18

4-(1H-Tetrazol-5-YL)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-Tetrazol-5-yl)phenol
    • 4-(1,2-dihydrotetrazol-5-ylidene)cyclohexa-2,5-dien-1-one
    • 4-(2H-tetrazol-5-yl)Phenol
    • 5-(4-HYDROXYPHENYL) TETRAZOLE
    • 4-(2-TRITYL-2H-TETRAZOL-5-YLMETHYL)-PHENOL
    • 5-(4-Hydroxyphenyl)-2H-tetrazole
    • 5-(p-Hydroxyphenyl)-1H-tetrazole
    • 5-(p-Hydroxyphenyl)tetrazole
    • 5-(4-Hydroxyphenyl)tetrazole
    • 5-(4-hydroxyphenyl)-1H-tetrazole
    • Phenol, 4-(1H-tetrazol-5-yl)-
    • BAS 03160099
    • 4-(2H-Tetrazol-5-yl)-phenol
    • QOYMNYWFHZFXHR-UHFFFAOYSA-N
    • 5933AJ
    • TRA0142338
    • AB21785
    • SY012317
    • AB0066226
    • ST24042722
    • 4-(1H-1,2,3,4-TETRAZOL-5-YL)P
    • DTXSID50901154
    • A828640
    • AS-31208
    • SCHEMBL595369
    • CS-0127977
    • DTXSID90419945
    • BCA51788
    • AKOS012535928
    • FT-0650759
    • MFCD05662709
    • YSCH0310
    • NoName_229
    • EN300-1253842
    • Z1000398
    • CHEMBL289030
    • 51517-88-5
    • 4-(1H-1,2,3,4-TETRAZOL-5-YL)PHENOL
    • AKOS000661583
    • 4-(2H-1,2,3,4-TETRAZOL-5-YL)PHENOL
    • 4-(1H-Tetrazol-5-YL)phenol
    • MDL: MFCD05662709
    • Inchi: 1S/C7H6N4O/c12-6-3-1-5(2-4-6)7-8-10-11-9-7/h1-4,12H,(H,8,9,10,11)
    • InChI Key: QOYMNYWFHZFXHR-UHFFFAOYSA-N
    • SMILES: OC1C=CC(C2N=NNN=2)=CC=1

Computed Properties

  • Exact Mass: 162.05400
  • Monoisotopic Mass: 162.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 1.6
  • Topological Polar Surface Area: 74.7

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.458
  • Melting Point: 234-236 ºC
  • Boiling Point: 461.1±40.0 °C at 760 mmHg
  • Flash Point: 205.862℃
  • Refractive Index: 1.668
  • PSA: 74.69000
  • LogP: 0.57230
  • Solubility: Not determined

4-(1H-Tetrazol-5-YL)phenol Pricemore >>

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4-(1H-Tetrazol-5-YL)phenol Production Method

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